6-[(dimethylamino)methyl]-2-(3-methylbutyl)-3-Pyridinol

• Molecular Formula: C13H22N2O
• Molecular Weight: 222.33 g/mol
• IUPAC Name: 6-[(dimethylamino)methyl]-2-(3-methylbutyl)pyridin-3-ol
• InChI: InChI=1S/C13H22N2O/c1-10(2)5-7-12-13(16)8-6-11(14-12)9-15(3)4/h6,8,10,16H,5,7,9H2,1-4H3
• InChI Key: MFDNFBJEQDDMNA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=C(C=CC(=N1)CN(C)C)O

Description

6-[(dimethylamino)methyl]-2-(3-methylbutyl)-3-Pyridinol is a chemical compound with the molecular formula C13H22N2O. It is known for its unique structure, which includes a pyridinol ring substituted with a dimethylamino group and a 3-methylbutyl group. This compound has various applications in scientific research and industry.

Preparation Methods

The synthesis of 6-[(dimethylamino)methyl]-2-(3-methylbutyl)-3-Pyridinol typically involves multi-step organic reactions. . The reaction conditions often require the use of strong bases and solvents to facilitate the alkylation process. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production with considerations for cost, yield, and purity.

Chemical Reactions Analysis

6-[(dimethylamino)methyl]-2-(3-methylbutyl)-3-Pyridinol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: Nucleophilic substitution reactions can replace the dimethylamino or 3-methylbutyl groups with other functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

6-[(dimethylamino)methyl]-2-(3-methylbutyl)-3-Pyridinol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: Researchers study its effects on biological systems to understand its potential as a bioactive compound.

Medicine: It is investigated for its potential therapeutic properties, including its effects on various molecular targets.

Industry: This compound is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 6-[(dimethylamino)methyl]-2-(3-methylbutyl)-3-Pyridinol involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

6-[(dimethylamino)methyl]-2-(3-methylbutyl)-3-Pyridinol can be compared with other similar compounds, such as:

3-Pyridinol derivatives: These compounds share the pyridinol core but differ in their substituents.

Dimethylamino-substituted compounds: These compounds have a dimethylamino group but may have different core structures.

Alkyl-substituted pyridinols: These compounds have alkyl groups attached to the pyridinol ring but may vary in the length and branching of the alkyl chain.

The uniqueness of this compound lies in its specific combination of substituents, which confer distinct chemical and biological properties.